Cas no 775309-29-0 (2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• CAS No: 775309-29-0
• MF: C₁₆H₁₄N₄O₃S₃
• MW: 406.502358913422
• CID: 6571894
• PubChem ID: 2161638
• Update Time: 2025-10-30

2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 775309-29-0
• CHEMBL1383284
• 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide
• AKOS034136222
• EN300-26608459
• Z30538389
• HMS2565L05
• SMR000241524
• MLS000394025

• Inchi： 1S/C16H14N4O3S3/c1-24-15-13(3-2-8-17-15)14(21)19-11-4-6-12(7-5-11)26(22,23)20-16-18-9-10-25-16/h2-10H,1H3,(H,18,20)(H,19,21)
• InChI Key： XKUGKMJOLRUTFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CC=CN=C1SC)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 406.02280384g/mol
• Monoisotopic Mass: 406.02280384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 163Ų

Additional information on 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide

Introduction to 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide (CAS No. 775309-29-0)

2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 775309-29-0, represents a convergence of heterocyclic chemistry and sulfonamide functionalities, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The presence of a methylsulfanyl group at the 2-position of the pyridine ring introduces a polar moiety that can enhance solubility and interact with biological targets. Additionally, the sulfamoyl group attached to a phenyl ring further enriches the compound's chemical diversity, enabling multiple interactions with biological systems.

The thiazole ring, another key component of this molecule, is well-known for its role in various pharmacological applications. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. In this context, the integration of a thiazole moiety into the 4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl group not only contributes to the compound's structural complexity but also opens up possibilities for novel pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The combination of the pyridine, methylsulfanyl, sulfamoyl, and thiazole groups suggests that this molecule may exhibit multiple modes of action. For instance, the sulfamoyl group could interact with enzymes or receptors through hydrogen bonding and ionic interactions, while the thiazole ring might engage in hydrophobic interactions or coordinate with metal ions.

In vitro studies have begun to explore the pharmacological profile of 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide. Initial results indicate that this compound demonstrates promising activity against certain enzymatic targets relevant to inflammatory diseases. The sulfonamide functionality is particularly interesting as it has been widely used in medicinal chemistry to develop drugs that modulate inflammatory pathways. The presence of the thiazole ring further enhances its potential as an anti-inflammatory agent by contributing to its ability to interact with biological targets in a specific manner.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the sulfamoyl group on the phenyl ring requires expertise in sulfonamide chemistry. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, which is crucial for large-scale production and further investigation.

The potential applications of 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing molecules with other therapeutic effects. For example, modifications to the pyridine core could lead to compounds with enhanced binding affinity for specific receptors involved in neurological disorders or cancer treatment. The sulfonamide and thiazole groups could also be tailored to develop agents targeting bacterial infections or viral pathogens.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging these technologies, researchers can predict the biological activity of molecules like 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide more rapidly and accurately. This approach allows for the identification of optimal lead structures before extensive experimental validation is required, significantly reducing the time and cost associated with drug development.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 2-(methylsulfanyl)-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}pyridine-3-carboxamide will play an increasingly important role in addressing unmet medical needs.